Cas no 126829-31-0 (2-ethynyl-1,3-dimethoxy-benzene)

• Product Name: 2-ethynyl-1,3-dimethoxy-benzene
• CAS No: 126829-31-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD08703538
• CID: 103327
• PubChem ID: 14744343
• Update Time: 2025-04-18

2-ethynyl-1,3-dimethoxy-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-ethynyl-1,3-dimethoxy-
• 2,6-DIMETHOXYPHENYLACETYLENE
• 2-Ethynyl-1,3-dimethoxybenzene
• 1,3-Dimethoxy-2-ethynylbenzene
• 1-ethynyl-2,6-dimethoxybenzene
• 2,6-dimethoxy-1-ethynylbenzene
• 2,6-dimethoxyphenylethyne
• 2-ethynyl-1,3-dimethoxy-benzene
• ACMC-1C1JO
• AGN-PC-002EDC
• CTK4B5376
• 1-ETHYNYL-2,6-DIMETHOXY-BENZENE
• DTXSID50563534
• Benzene, 2-ethynyl-1,3-dimethoxy-
• SCHEMBL2582337
• AS-77492
• 126829-31-0
• CS-0186636
• D95451
• EN300-1852266
• MFCD08703538
• A18149
• AKOS006237388
• BFA82931
• DB-127752

• MDL： MFCD08703538
• Inchi： 1S/C10H10O2/c1-4-8-9(11-2)6-5-7-10(8)12-3/h1,5-7H,2-3H3
• InChI Key： SDMBIXSWLMFUFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C#C)OC

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 265.1°C at 760 mmHg
• Flash Point: 108.0±24.1 °C
• Refractive Index: 1.522
• PSA: 18.46
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-ethynyl-1,3-dimethoxy-benzene Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)